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Compound of Interest

Compound Name: 5-Bromo-3-fluoroisatoic anhydride

Cat. No.: B2633186

5-Bromo-3-fluoroisatoic Anhydride: A Technical
Guide for Researchers

CAS Number: 1049118-00-4

This technical guide provides an in-depth overview of 5-Bromo-3-fluoroisatoic anhydride, a
halogenated heterocyclic compound of interest to researchers in medicinal chemistry and drug
discovery. This document outlines its chemical properties, potential synthetic routes,
characteristic reactions, and a list of commercial suppliers.

Chemical and Physical Properties

5-Bromo-3-fluoroisatoic anhydride, also known as 6-Bromo-8-fluoro-2H-3,1-benzoxazine-
2,4(1H)-dione, is a fine chemical intermediate. While extensive experimental data is not publicly
available, the following table summarizes its key properties based on supplier information.
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Property Value Source

CAS Number 1049118-00-4 BLD Pharm, CymitQuimica
Molecular Formula CsH3BrFNOs CymitQuimica

Molecular Weight 260.02 g/mol CymitQuimica
Appearance Faint brown powder CymitQuimica

Purity >95% CymitQuimica

6-Bromo-8-fluoro-2H-3,1- o
Synonyms ) i CymitQuimica
benzoxazine-2,4(1H)-dione

Synthesis of Isatoic Anhydrides: A General
Overview

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-3-fluoroisatoic
anhydride is not readily available in the public domain, a general and plausible synthetic
approach can be inferred from established methods for preparing substituted isatoic
anhydrides. One common method involves the reaction of a corresponding anthranilic acid with
a phosgene equivalent, such as triphosgene.[1] Another approach is the oxidation of
substituted indoles.

The following diagram illustrates a generalized synthetic workflow for the preparation of isatoic
anhydrides from anthranilic acids.
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General Synthesis of Isatoic Anhydrides
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A generalized synthetic pathway to isatoic anhydrides.

Reactivity and Potential Applications

Isatoic anhydrides are versatile intermediates in organic synthesis, primarily due to the
reactivity of the anhydride functionality. The ring can be opened by a variety of nucleophiles,
leading to the formation of a diverse range of substituted anthranilic acid derivatives. This
reactivity makes them valuable building blocks in the synthesis of pharmaceuticals and other

biologically active molecules.

The general reaction of isatoic anhydrides with nucleophiles is depicted in the following

diagram.
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General Reactivity of Isatoic Anhydrides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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